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Compound of Interest

Compound Name: Methyl Stearate

Cat. No.: B116589 Get Quote

The following guide provides comprehensive, step-by-step procedures for the safe and

compliant disposal of methyl stearate, tailored for researchers, scientists, and drug

development professionals. Adherence to these protocols is essential for ensuring personnel

safety and environmental protection.

Immediate Safety and Hazard Assessment
Before handling methyl stearate for disposal, it is crucial to understand its properties and

potential hazards. While some safety data sheets (SDS) classify methyl stearate as not

hazardous under the OSHA Hazard Communication Standard (29 CFR 1910.1200)[1][2],

others indicate potential risks that necessitate careful handling.

Primary Hazards: Some sources state that methyl stearate may cause skin irritation,

serious eye irritation, and respiratory irritation.[3] Accidental ingestion may also be damaging

to health.[4]

Environmental Hazards: It may be toxic to aquatic organisms and cause long-term adverse

effects in the aquatic environment.[4] Therefore, it should not be released into the

environment.

Combustibility: Methyl stearate is a combustible solid but does not easily propagate flame.

However, dust clouds may form an explosive mixture with air, so generating dust should be

avoided.
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Personal Protective Equipment (PPE): When handling methyl stearate, always wear

appropriate PPE, including chemical safety goggles, gloves, and protective clothing to

prevent skin and eye contact.

Given the potential for irritation and environmental toxicity, methyl stearate waste should be

managed as hazardous chemical waste. Do not dispose of it in the regular trash or down the

drain.

Quantitative Data for Methyl Stearate
The following table summarizes key quantitative data for methyl stearate, which is important

for its safe handling and disposal.

Property Value Source(s)

CAS Number 112-61-8

Molecular Formula C₁₉H₃₈O₂

Physical State
Crystalline Powder / Viscous

Liquid

Melting Point 37 - 42 °C / 98.6 - 107.6 °F

Boiling Point 215 °C / 419 °F @ 15 mmHg

Flash Point > 112 °C / > 233.6 °F

Density 0.86 g/cm³ at 20 °C

Solubility in Water Insoluble

Step-by-Step Disposal Protocol
The disposal of methyl stearate must comply with federal, state, and local regulations. The

following protocol is based on general guidelines for laboratory chemical waste.

Step 1: Waste Determination
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Treat all unwanted methyl stearate, including residues, contaminated materials, and expired

stock, as hazardous waste. A chemical is considered waste when you no longer intend to

use it.

Step 2: Select an Appropriate Waste Container

Choose a container that is in good condition, leak-proof, and chemically compatible with

methyl stearate. Plastic containers are often preferred over glass for hazardous waste.

The container must have a secure, tight-fitting lid.

Step 3: Label the Waste Container

As soon as the first drop of waste is added, label the container with a "Hazardous Waste" tag

provided by your institution's Environmental Health and Safety (EHS) department.

The label must include the following information:

The full chemical name: "Methyl Stearate". Do not use abbreviations or chemical

formulas.

The quantity or percentage of the waste. For mixtures, list all components.

The date of waste generation (the date the container was started).

The physical hazards (e.g., combustible, irritant).

The location of origin (e.g., building and room number).

The name and contact information of the Principal Investigator or responsible person.

Step 4: Store the Waste Container Properly

Store the labeled waste container in a designated "Satellite Accumulation Area" (SAA), which

must be at or near the point of waste generation.

Keep the container closed at all times, except when adding waste.
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Segregate the methyl stearate waste from incompatible materials, particularly strong

oxidizing agents like nitrates or oxidizing acids.

Ensure the SAA is inspected weekly for any signs of leakage.

Step 5: Arrange for Waste Pickup

Do not accumulate more than 55 gallons of hazardous waste in your SAA.

Once the container is full, or within one year of the start date (regulations may vary), submit

a hazardous waste collection request to your institution's EHS office.

Do not transport the hazardous waste yourself. Trained EHS personnel or licensed

contractors will collect the waste directly from your laboratory.

Step 6: Disposal of Empty Containers

A container that held methyl stearate must be triple-rinsed with a suitable solvent (such as

60-70% ethanol) to remove all residue.

The rinsate (the solvent from rinsing) must be collected and disposed of as hazardous

waste.

After triple-rinsing and air-drying, deface or remove all chemical labels from the empty

container. It may then be disposed of as regular trash, though institutional policies may vary.

Spill and Emergency Procedures
In the event of a spill, follow these immediate procedures:

Remove Ignition Sources: Immediately remove all sources of ignition from the area.

Evacuate and Alert: Alert personnel in the immediate area.

Control the Spill: For small spills, dampen the solid material with 60-70% ethanol to minimize

dust generation and transfer it to a suitable, labeled container for disposal. Use absorbent

paper dampened with the same solvent to clean up any remaining residue.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b116589?utm_src=pdf-body
https://www.benchchem.com/product/b116589?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontaminate: Wash all contaminated surfaces with the ethanol solution, followed by a

soap and water solution.

Dispose of Cleanup Materials: Seal all contaminated items (absorbent pads, gloves, etc.) in

a vapor-tight plastic bag and manage them as hazardous waste.

Seek Medical Attention:

Skin Contact: Wash the affected area with plenty of soap and water.

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, removing

contact lenses if possible.

Inhalation: Move the affected person to fresh air.

Consult a physician if symptoms persist or in case of significant exposure.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of methyl stearate.
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Caption: Workflow for the compliant disposal of methyl stearate waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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